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Compound of Interest

Compound Name: Piragliatin

Cat. No.: B1677958 Get Quote

For researchers, scientists, and drug development professionals handling Piragliatin, a potent

glucokinase activator, ensuring its proper disposal is a critical component of laboratory safety

and environmental responsibility. While specific disposal instructions for Piragliatin are not

readily available in public documents, a comprehensive disposal plan can be formulated based

on its chemical properties and standard laboratory waste management protocols. This guide

provides essential safety and logistical information for the proper disposal of Piragliatin.

Key Properties of Piragliatin

Understanding the physicochemical properties of Piragliatin is fundamental to handling and

disposing of it safely.

Property Value Reference

Molecular Formula C19H20ClN3O4S [1][2]

Molecular Weight 421.90 g/mol [2]

Appearance Solid [1]

CAS Number 625114-41-2 [2]
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As Piragliatin is a synthetic organic molecule and an active pharmaceutical ingredient, it

should be treated as chemical waste. Direct disposal down the drain or in regular trash is not

advisable to prevent potential environmental contamination. The following step-by-step

procedure outlines the recommended disposal process.

Experimental Protocol: Piragliatin Waste Disposal

Objective: To safely collect, label, and dispose of Piragliatin waste in accordance with

standard laboratory chemical waste procedures.

Materials:

Piragliatin waste (solid, solutions, contaminated labware)

Designated chemical waste container (clearly labeled, leak-proof, and compatible with

organic compounds)

Personal Protective Equipment (PPE): safety goggles, lab coat, appropriate chemical-

resistant gloves

Waste label

Procedure:

Segregation of Waste:

Collect all solid Piragliatin waste, including unused compound and contaminated items

such as weighing paper and disposable spatulas, in a designated, sealed plastic bag.

Collect liquid waste containing Piragliatin (e.g., solutions from experiments) in a separate,

compatible, and clearly labeled liquid waste container. Avoid mixing with incompatible

waste streams.

Contaminated sharps (needles, syringes) should be placed in a designated sharps

container.

Grossly contaminated labware that cannot be effectively decontaminated should be

disposed of as solid waste.
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Waste Container Management:

Ensure the primary waste container is in good condition, with a secure lid to prevent spills

or volatilization.

The container should be stored in a well-ventilated area, away from heat sources and

incompatible chemicals.

Labeling:

Clearly label the waste container with "Hazardous Waste," the full chemical name

"Piragliatin," and an approximate concentration and quantity. Include the date of waste

generation.

Storage and Disposal:

Store the labeled waste container in a designated satellite accumulation area within the

laboratory.

Arrange for pickup and disposal through your institution's Environmental Health and Safety

(EHS) office or a licensed hazardous waste disposal contractor. Adhere to all local, state,

and federal regulations for hazardous waste disposal.

Logical Workflow for Piragliatin Disposal

The following diagram illustrates the decision-making and procedural flow for the proper

disposal of Piragliatin waste in a laboratory environment.
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Piragliatin Disposal Workflow

Piragliatin Waste Generated

Solid Waste
(unused compound, contaminated consumables)

Liquid Waste
(solutions, supernatants)

Sharps Waste
(needles, blades)

Collect in Labeled
Solid Waste Container

Collect in Labeled
Liquid Waste Container

Collect in Puncture-Proof
Sharps Container

Store in Designated Satellite
Accumulation Area

Arrange for Pickup by
EHS/Licensed Contractor

Proper Disposal

Click to download full resolution via product page

Caption: Logical workflow for the segregation and disposal of Piragliatin waste.

Safety and Environmental Considerations

Although a specific safety data sheet with detailed hazard information was not found in the

public domain, Piragliatin is an active biological agent. Therefore, it is prudent to handle it with

care to minimize exposure. As with many synthetic small molecules, the environmental impact

of Piragliatin is not well-documented. Responsible disposal as chemical waste is the most
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effective measure to prevent its release into the ecosystem. Always consult your institution's

specific waste management guidelines and EHS office for any additional requirements.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1677958?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

